Cas no 1805985-25-4 (2-(Difluoromethyl)-5-fluoro-6-nitropyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-5-fluoro-6-nitropyridine-3-acetonitrile
• CAS No: 1805985-25-4
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4883600
• Update Time: 2025-10-29

2-(Difluoromethyl)-5-fluoro-6-nitropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-6-nitropyridine-3-acetonitrile

• Inchi： 1S/C8H4F3N3O2/c9-5-3-4(1-2-12)6(7(10)11)13-8(5)14(15)16/h3,7H,1H2
• InChI Key： KDCUYVKODVLZAX-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=C(C(F)F)C(CC#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 2-(Difluoromethyl)-5-fluoro-6-nitropyridine-3-acetonitrile

Exploring the Properties and Applications of 2-(Difluoromethyl)-5-fluoro-6-nitropyridine-3-acetonitrile (CAS No. 1805985-25-4)

In the realm of specialty chemicals, 2-(Difluoromethyl)-5-fluoro-6-nitropyridine-3-acetonitrile (CAS No. 1805985-25-4) stands out as a compound of significant interest due to its unique structural features and versatile applications. This nitropyridine derivative, characterized by its difluoromethyl and fluoro substituents, has garnered attention in pharmaceutical and agrochemical research. Its molecular framework, which includes a nitro group and an acetonitrile moiety, offers a rich platform for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 1805985-25-4 is often searched by researchers seeking high-purity reagents for drug discovery. Recent trends in AI-driven molecular design have highlighted the importance of such fluorinated pyridines, as they are frequently used in the development of bioactive molecules. For instance, the difluoromethyl group is known to enhance metabolic stability, a property highly sought after in modern medicinal chemistry. This aligns with the growing demand for fluorinated building blocks, a topic frequently discussed in forums and scientific literature.

From a synthetic perspective, 2-(Difluoromethyl)-5-fluoro-6-nitropyridine-3-acetonitrile serves as a key precursor in the preparation of heterocyclic compounds. Its nitropyridine core is particularly valuable for constructing more complex architectures via nucleophilic aromatic substitution (SNAr) reactions. Researchers exploring green chemistry approaches often inquire about sustainable methods to functionalize such nitropyridines, reflecting the industry's shift toward environmentally friendly processes.

In agrochemical applications, derivatives of this compound have shown promise due to the synergistic effects of its fluoro and nitro groups. These functionalities are known to influence the physicochemical properties of molecules, such as lipophilicity and bioavailability, which are critical factors in crop protection agents. The compound's relevance is further underscored by the rising interest in precision agriculture, where tailored chemical solutions are increasingly in demand.

Analytical chemists frequently investigate CAS 1805985-25-4 using advanced techniques like LC-MS and NMR spectroscopy. The compound's distinct spectral signatures, attributable to its difluoromethyl and acetonitrile groups, make it a useful reference standard in method development. This aspect is particularly relevant given the current emphasis on quality control in chemical manufacturing, a topic that dominates many industry discussions.

As the scientific community continues to explore the potential of fluorinated compounds, 2-(Difluoromethyl)-5-fluoro-6-nitropyridine-3-acetonitrile remains a subject of active research. Its compatibility with modern synthetic methodologies, such as flow chemistry and catalysis, positions it as a compound with enduring relevance. Whether in the context of drug discovery, materials science, or agrochemical innovation, this nitropyridine derivative exemplifies the intersection of structural ingenuity and practical utility.